![molecular formula C6H5NO2S B3052051 3-Nitrobenzenethiol CAS No. 3814-18-4](/img/structure/B3052051.png)
3-Nitrobenzenethiol
Overview
Description
3-Nitrobenzenethiol is an organic compound with the molecular formula C6H5NO2S . It has a molecular weight of 155.18 . The compound is characterized by the presence of a nitro group (NO2) and a thiol group (SH) attached to a benzene ring .
Molecular Structure Analysis
The molecular structure of this compound consists of 6 carbon atoms, 5 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom . The InChI code for the compound is 1S/C6H5NO2S/c8-7(9)5-2-1-3-6(10)4-5/h1-4,10H .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 155.18 . It has a melting point of 25-26 degrees Celsius .
Scientific Research Applications
Photochemistry
3-Nitrobenzenethiol (NBSH) has been studied for its photochemical properties. Alam and Ito (1999) investigated the transient absorption spectra of NBSH, revealing the formation of nitrobenzenethio radical (NBS•) in nonpolar and less polar solvents and the triplet state of deprotonated nitrobenzenethione in protic polar solvents (Alam & Ito, 1999).
Photocatalytic Reduction
Choi et al. (2016) identified an intermediate in the photocatalytic reduction of nitrobenzenethiols (NBTs) on a metallic surface, which is crucial for understanding the catalytic activities of nanoparticles (Choi et al., 2016).
Isotopic Abundance Analysis
The impact of biofield energy treatment on isotopic abundance ratios in this compound was explored by Trivedi et al. (2016), which could have implications for its physicochemical and thermal properties, as well as its reactivity in chemical synthesis (Trivedi et al., 2016).
Wastewater Treatment
Brookes and Livingston (1994) used a novel membrane bioreactor for the biological detoxification of 3-chloronitrobenzene manufacture wastewater, demonstrating its effectiveness in treating industrial wastewater without the need for pretreatment (Brookes & Livingston, 1994).
Synthesis of Phenothiazines
Ojha et al. (1999) reported on the synthesis of substituted phenothiazines using this compound, indicating its use in the creation of phenothiazines via a Smiles rearrangement (Ojha et al., 1999).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that nitro compounds can undergo reduction reactions . In the case of similar nitro compounds, the reduction of the nitro group has been observed
Biochemical Pathways
Nitrobenzene and similar compounds have been shown to affect various metabolic pathways in bacteria . It is possible that 3-Nitrobenzenethiol may have similar effects on biochemical pathways, but this requires further investigation.
Result of Action
Nitro compounds are known to have various effects, including inducing cell death and causing dna damage . It is possible that this compound may have similar effects, but this requires further investigation.
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH of the solution, the laser exposure time, and the concentration of the molecular probe in the reaction can affect the coupling reaction of similar nitro compounds . It is plausible that these factors may also influence the action, efficacy, and stability of this compound.
properties
IUPAC Name |
3-nitrobenzenethiol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO2S/c8-7(9)5-2-1-3-6(10)4-5/h1-4,10H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBCSOCHVMJKLLO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60287951 | |
Record name | 3-nitrobenzenethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60287951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3814-18-4 | |
Record name | 3814-18-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=53643 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-nitrobenzenethiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60287951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-nitrobenzene-1-thiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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